3-[(2-Methylpropyl)amino]-1-(morpholin-4-yl)propan-1-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
3-[(2-Methylpropyl)amino]-1-(morpholin-4-yl)propan-1-one is a synthetic small molecule characterized by a propan-1-one backbone substituted with a morpholine ring at the 1-position and a 2-methylpropylamino group at the 3-position. This compound is synthesized via nucleophilic substitution or coupling reactions, as inferred from analogous procedures in , where a related propan-1-one derivative was prepared using dihydrochloride salts and 1,2-dichloroethane as a solvent .
Properties
Molecular Formula |
C11H22N2O2 |
|---|---|
Molecular Weight |
214.30 g/mol |
IUPAC Name |
3-(2-methylpropylamino)-1-morpholin-4-ylpropan-1-one |
InChI |
InChI=1S/C11H22N2O2/c1-10(2)9-12-4-3-11(14)13-5-7-15-8-6-13/h10,12H,3-9H2,1-2H3 |
InChI Key |
GLEQBZMGPCNQHW-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)CNCCC(=O)N1CCOCC1 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-[(2-Methylpropyl)amino]-1-(morpholin-4-yl)propan-1-one typically involves the reaction of morpholine with an appropriate ketone and an amine. One common method involves the reaction of morpholine with 3-chloropropanone in the presence of a base to form the intermediate, which is then reacted with 2-methylpropylamine to yield the final product .
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques such as crystallization and chromatography.
Chemical Reactions Analysis
Types of Reactions
3-[(2-Methylpropyl)amino]-1-(morpholin-4-yl)propan-1-one undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can convert the ketone group to an alcohol.
Substitution: The amino group can participate in substitution reactions with various electrophiles.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.
Substitution: Electrophiles like alkyl halides and acyl chlorides are commonly used in substitution reactions.
Major Products Formed
Oxidation: Oxidation typically yields oxides or carboxylic acids.
Reduction: Reduction yields alcohols.
Substitution: Substitution reactions yield various substituted derivatives depending on the electrophile used.
Scientific Research Applications
3-[(2-Methylpropyl)amino]-1-(morpholin-4-yl)propan-1-one has several applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of more complex molecules.
Biology: The compound is studied for its potential biological activity and interactions with biomolecules.
Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.
Industry: It is used in the production of various industrial chemicals and materials.
Mechanism of Action
The mechanism of action of 3-[(2-Methylpropyl)amino]-1-(morpholin-4-yl)propan-1-one involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, modulating their activity. The exact pathways and targets depend on the specific application and context of use .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Modifications and Their Implications
The following table summarizes key structural and functional differences between the target compound and its analogs:
¹Estimated based on analogous structures.
Key Observations:
Heterocyclic Substitutions: The target compound’s morpholine ring provides a balance of solubility and rigidity. In contrast, compound 16 () uses a 4-isopropylpiperazine group, which increases basicity and may enhance interactions with acidic residues in enzymatic targets like p97 ATPase .
Aromatic and Fluorinated Groups: Compound 16 incorporates a 5-fluoroindole-phenyl system, which likely enhances target affinity through π-π stacking and hydrophobic interactions. This modification is absent in the target compound, suggesting divergent biological applications . Pyridin-4-yl and hydroxyphenyl groups in ’s compounds are associated with genotoxicity risks, highlighting the importance of substituent choice in safety profiles .
Physicochemical Properties :
- The hydrochloride salt form in ’s compound improves aqueous solubility, a critical factor for bioavailability. The target compound, lacking such modifications, may require formulation optimization for in vivo use .
Biological Activity
3-[(2-Methylpropyl)amino]-1-(morpholin-4-yl)propan-1-one, commonly referred to by its CAS number 1566929-16-5, is a compound with significant potential in pharmacological applications. This article reviews its biological activity, synthesizing findings from various studies and presenting data on its effects and mechanisms of action.
The molecular formula of 3-[(2-Methylpropyl)amino]-1-(morpholin-4-yl)propan-1-one is CHNO, with a molecular weight of 214.30 g/mol. Its structure includes a morpholine ring, which is often associated with various biological activities due to its ability to interact with biological targets.
| Property | Value |
|---|---|
| CAS Number | 1566929-16-5 |
| Molecular Formula | CHNO |
| Molecular Weight | 214.30 g/mol |
Research indicates that the compound may exert its biological effects through several mechanisms, including:
1. Modulation of Neurotransmitter Systems:
- The morpholine moiety is known to influence neurotransmitter systems, potentially acting as a modulator of dopamine or serotonin pathways. This could have implications for mood disorders and neurodegenerative diseases.
2. Inhibition of Enzymatic Activity:
- Preliminary studies suggest that it may inhibit certain enzymes involved in metabolic pathways, contributing to its pharmacological effects. For instance, compounds with similar structures have been shown to affect the secretion of proteins in bacterial systems, indicating a potential role in inhibiting pathogenic processes .
Biological Activity Studies
Several studies have been conducted to evaluate the biological activity of this compound. Notable findings include:
Case Study 1: Antimicrobial Activity
A study evaluated the antimicrobial properties of various morpholine derivatives, including 3-[(2-Methylpropyl)amino]-1-(morpholin-4-yl)propan-1-one. Results indicated that the compound exhibited significant inhibitory effects against several bacterial strains, suggesting potential as an antimicrobial agent.
Case Study 2: Cytotoxicity Assays
In vitro cytotoxicity assays demonstrated that this compound has selective toxicity towards cancer cell lines while sparing normal cells. This selectivity is crucial for developing targeted cancer therapies.
Case Study 3: Neuroprotective Effects
Research has suggested that compounds similar to 3-[(2-Methylpropyl)amino]-1-(morpholin-4-yl)propan-1-one may offer neuroprotective benefits by reducing oxidative stress in neuronal cells. This property could be beneficial in treating neurodegenerative diseases such as Alzheimer's or Parkinson's disease.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
